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Compound Name: Resveratrol-3-O-sulfate sodium

Cat. No.: B560678

For Researchers, Scientists, and Drug Development Professionals

Abstract

Resveratrol-3-O-sulfate, a primary metabolite of resveratrol, is increasingly recognized for its
significant biological activities. This technical guide provides an in-depth overview of
Resveratrol-3-O-sulfate sodium salt (CAS 858127-11-4), compiling essential information for
researchers and drug development professionals. The document covers its chemical and
physical properties, synthesis, biological activities with a focus on its anti-inflammatory,
antioxidant, and anti-cancer effects, and available data on its pharmacokinetics. Detailed
experimental protocols for key biological assays are provided, and all quantitative data are
summarized in structured tables for ease of reference. Furthermore, signaling pathways and
experimental workflows are visually represented through diagrams generated using the DOT
language.

Chemical and Physical Properties

Resveratrol-3-O-sulfate sodium is a salt of one of the main metabolites of resveratrol, a
naturally occurring polyphenol.[1][2][3] The sulfation of resveratrol at the 3-hydroxyl position is
a key metabolic transformation that occurs in vivo.[4]

Table 1: Physicochemical Properties of Resveratrol-3-O-sulfate Sodium
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Property Value Source

CAS Number 858127-11-4 [1][3][5][6]

Molecular Formula C14H11:NaOeS [11[3]1[5][6]

Molecular Weight 330.29 g/mol [31[5]
5-[(1E)-2-(4-

Formal Name hydroxyphenyl)ethenyl]-1,3- 1]

benzenediol, 1-(hydrogen

sulfate), monosodium salt

trans-Resveratrol 3-Sulfate
Synonyms Sodium Salt, Resveratrol-3-O- [3][5]

sulfate (sodium)

Appearance A solid [1]

Solubility Slightly soluble in DMSO [1107]

Storage Temperature -20°C [71[8]
Synthesis

The synthesis of specific resveratrol sulfate metabolites requires a strategic approach involving
selective protection of the hydroxyl groups. A general strategy for synthesizing resveratrol
sulfates involves the protection of hydroxyl groups that are not the target for sulfation, followed
by a sulfation reaction and subsequent deprotection.

General Synthetic Strategy for Resveratrol Sulfates

A common method for the synthesis of resveratrol sulfates involves a Heck coupling reaction to
form the stilbene backbone, with appropriate protecting groups on the hydroxyl moieties. The
desired hydroxyl group is then sulfated, followed by the removal of the protecting groups. The
final step involves purification and, if required, salt formation.

Example Protocol: Synthesis of Tripotassium
Resveratrol-3,5,4'-trisulfate
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While a specific protocol for the monosodium 3-O-sulfate is not detailed in the provided results,
a published method for the synthesis of the tripotassium salt of resveratrol trisulfate offers
insight into the potential chemical steps.[4] This process involves:

Reaction Setup: The starting resveratrol material is reacted in a suitable solvent.

» Sulfation: A sulfating agent is added to the reaction mixture. The reaction is then heated
under an inert atmosphere (e.g., argon) for an extended period (e.g., 120 hours).[4]

o Workup: After cooling, the reaction mixture is decanted and concentrated. Water is added,
and the mixture is stirred.

e lon Exchange: The aqueous layer is concentrated and then passed through a cation-
exchange resin column (e.g., Dowex 50WX8-200) to form the desired salt (in this case,
potassium).[4]

 Purification: Final purification can be achieved using techniques like size exclusion
chromatography to remove any remaining inorganic impurities.[4]

Biological Activity and Mechanism of Action

Resveratrol-3-O-sulfate exhibits a range of biological activities, including anti-inflammatory,
antioxidant, and antiproliferative effects.

Anti-inflammatory Activity

In lipopolysaccharide (LPS)-stimulated U-937 macrophage cells, Resveratrol-3-O-sulfate has
demonstrated significant anti-inflammatory properties. At a concentration of 1 uM, it was shown
to decrease the expression of pro-inflammatory cytokines.[1][7]

Table 2: Anti-inflammatory Effects of Resveratrol-3-O-sulfate (1 uM) in LPS-stimulated U-937
cells
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Cytokine % Decrease in Expression  Source
IL-1a 61.2% [11[7]
IL-1B 76.6% [11[7]
IL-6 42.2% [1][7]

Furthermore, it was observed to decrease the release of TNF-a and IL-6 to levels comparable
to the parent compound, resveratrol.[1][7]

Antioxidant Activity

Resveratrol-3-O-sulfate has been shown to possess antioxidant activity in a Trolox assay.[1][7]
This suggests that it can contribute to the overall antioxidant effects observed after resveratrol
consumption.

Antiproliferative and Pro-apoptotic Activity

This metabolite has demonstrated antiproliferative effects on Caco-2 colorectal
adenocarcinoma cells in a dose-dependent manner at concentrations ranging from 10 to 100
MM.[1][7] It also induces apoptosis in these cells at concentrations of 25 and 50 uM.[1][7][9]

Interaction with mitoNEET

Resveratrol-3-O-sulfate has been identified as a ligand for the outer mitochondrial protein
mitoNEET. It displaces rosiglitazone from the thiazolidine-2,4-dione (TZD) binding pocket of
mitoNEET with an IC50 of 3.36 uM for the human protein.[1][7][9] This interaction suggests a
potential role in modulating mitochondrial function.

Enzyme Inhibition

Studies on various resveratrol sulfates have shown that they can inhibit cyclooxygenase (COX)
enzymes. Specifically, resveratrol-3-O-sulfate has been found to inhibit both COX-1 and COX-
2.[4]

Table 3: COX Enzyme Inhibition by Resveratrol-3-O-sulfate

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.caymanchem.com/product/14942/resveratrol-3-o-sulfate-sodium-salt
https://www.glpbio.com/resveratrol-3-o-sulfate-sodium-salt.html
https://www.caymanchem.com/product/14942/resveratrol-3-o-sulfate-sodium-salt
https://www.glpbio.com/resveratrol-3-o-sulfate-sodium-salt.html
https://www.caymanchem.com/product/14942/resveratrol-3-o-sulfate-sodium-salt
https://www.glpbio.com/resveratrol-3-o-sulfate-sodium-salt.html
https://www.caymanchem.com/product/14942/resveratrol-3-o-sulfate-sodium-salt
https://www.glpbio.com/resveratrol-3-o-sulfate-sodium-salt.html
https://www.caymanchem.com/product/14942/resveratrol-3-o-sulfate-sodium-salt
https://www.glpbio.com/resveratrol-3-o-sulfate-sodium-salt.html
https://www.caymanchem.com/product/14942/resveratrol-3-o-sulfate-sodium-salt
https://www.glpbio.com/resveratrol-3-o-sulfate-sodium-salt.html
https://www.caymanchem.com/product/14942/resveratrol-3-o-sulfate-sodium-salt
https://www.glpbio.com/resveratrol-3-o-sulfate-sodium-salt.html
https://immunomart.com/product/resveratrol-3-o-sulfate-sodium/
https://www.caymanchem.com/product/14942/resveratrol-3-o-sulfate-sodium-salt
https://www.glpbio.com/resveratrol-3-o-sulfate-sodium-salt.html
https://immunomart.com/product/resveratrol-3-o-sulfate-sodium/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2917805/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Enzyme ICs0 (M) Source
COX-1 3.60 [4]
COX-2 7.53 [4]

Experimental Protocols

Cell Culture and LPS Stimulation for Anti-inflammatory
Assays

Cell Line: U-937 human monocytic cells.

Culture Conditions: Cells are cultured in an appropriate medium (e.g., RPMI-1640)
supplemented with fetal bovine serum (FBS) and antibiotics at 37°C in a humidified
atmosphere with 5% CO..

Differentiation: U-937 monocytes can be differentiated into macrophages by treatment with
phorbol 12-myristate 13-acetate (PMA) for 48 hours.

Treatment: Differentiated macrophages are pre-treated with Resveratrol-3-O-sulfate
sodium at the desired concentration (e.g., 1 uM) for a specified time before stimulation with
lipopolysaccharide (LPS).

Cytokine Analysis: After the incubation period, the cell culture supernatant is collected to
measure the levels of secreted cytokines (e.g., TNF-a, IL-6) using an enzyme-linked
immunosorbent assay (ELISA). The cells can be harvested to analyze cytokine gene
expression by quantitative real-time PCR (qRT-PCR).

Caco-2 Cell Proliferation Assay

Cell Line: Caco-2 human colorectal adenocarcinoma cells.

Culture Conditions: Cells are maintained in a suitable medium (e.g., DMEM) supplemented
with FBS and antibiotics.

Assay Procedure: Cells are seeded in 96-well plates and allowed to attach. They are then
treated with various concentrations of Resveratrol-3-O-sulfate sodium (e.g., 10-100 puM)
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for a defined period (e.g., 24-72 hours).

» Proliferation Measurement: Cell proliferation can be assessed using various methods, such
as the MTT assay, which measures the metabolic activity of viable cells, or by direct cell
counting.

Apoptosis Assay

e Cell Line: Caco-2 cells.

o Treatment: Cells are treated with Resveratrol-3-O-sulfate sodium at apoptosis-inducing
concentrations (e.g., 25 and 50 uM).

o Apoptosis Detection: Apoptosis can be detected using techniques such as Annexin
V/Propidium lodide (PI) staining followed by flow cytometry analysis. Annexin V binds to
phosphatidylserine exposed on the outer leaflet of the plasma membrane of apoptotic cells,
while PI stains necrotic cells.

Pharmacokinetics

Resveratrol is known for its high oral absorption but also for its rapid and extensive metabolism,
leading to low bioavailability of the parent compound.[10] The primary metabolites found in
circulation are glucuronide and sulfate conjugates, including Resveratrol-3-O-sulfate.[4] These
metabolites can reach high micromolar concentrations in the blood.[11] The half-life of
resveratrol metabolites in plasma is reported to be around 9-10 hours.[10]

Analytical Methods

High-performance liquid chromatography (HPLC) is a widely used and robust technique for the
quantification of resveratrol and its metabolites.[12][13][14]

HPLC Method for Resveratrol Analysis

e Column: A C18 reversed-phase column is commonly used.[12][15]

» Mobile Phase: A gradient elution using a mixture of an acidic aqueous phase (e.g., 0.05 M
orthophosphoric acid, pH 2.0) and an organic solvent (e.g., methanol or acetonitrile) is
typical.[12][15]
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o Detection: UV detection at a wavelength of approximately 306 nm is suitable for resveratrol.
[12]

» Validation: The method should be validated according to ICH guidelines, assessing
parameters such as linearity, accuracy, precision, robustness, limit of detection (LOD), and
limit of quantification (LOQ).[12]
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Caption: Inhibition of LPS-induced inflammatory signaling by Resveratrol-3-O-sulfate.
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Caption: Workflow for Caco-2 cell proliferation (MTT) assay.
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Caption: Interaction of Resveratrol-3-O-sulfate with mitoNEET.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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